4-Bromo-3,5-dimethylpyridine

• IUPAC Name: 4-bromo-3,5-dimethylpyridine
• InChI: InChI=1S/C7H8BrN/c1-5-3-9-4-6(2)7(5)8/h3-4H,1-2H3
• InChI Key: HYZVAVYBDNKXDG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=CC(=C1Br)C
• Molecular Formula: C7H8BrN
• DSSTOX Substance ID: DTXSID10624756
• Molecular Weight: 186.05 g/mol
• CAS RN: 201286-65-9

Description

4-Bromo-3,5-dimethylpyridine is a chemical compound with the molecular formula C7H8BrN. It has a molecular weight of 186.05. It is typically stored at room temperature.

Molecular Structure Analysis

The InChI code for 4-Bromo-3,5-dimethylpyridine is 1S/C7H8BrN/c1-5-3-9-4-6(2)7(5)8/h3-4H,1-2H3. This indicates the connectivity and hydrogen count of the molecule’s atoms.

Physical And Chemical Properties Analysis

4-Bromo-3,5-dimethylpyridine is a solid-liquid mixture. It has a boiling point of 235.5±35.0 C at 760 mmHg. The melting point is not specified.

Scientific Research Applications

“4-Bromo-3,5-dimethylpyridine” is used in the synthesis of advanced multifunctional compounds. . .

. .

The same compound also shows promising biomedical applications. . .

Safety and Hazards

4-Bromo-3,5-dimethylpyridine is harmful if swallowed, causes skin irritation, causes serious eye irritation, is harmful if inhaled, and may cause respiratory irritation. Precautionary measures include avoiding dust formation, avoiding breathing mist, gas or vapours, avoiding contact with skin and eye, using personal protective equipment, wearing chemical impermeable gloves, ensuring adequate ventilation, removing all sources of ignition, and evacuating personnel to safe areas.

Mechanism of Action

Target of Action

It is known to be used in the suzuki–miyaura (sm) cross-coupling reaction , which suggests that its targets could be transition metal catalysts involved in carbon–carbon bond formation.

Mode of Action

In the context of SM cross-coupling, 4-Bromo-3,5-dimethylpyridine may interact with its targets through a process involving oxidative addition and transmetalation . Oxidative addition occurs with formally electrophilic organic groups, whereby palladium becomes oxidized through its donation of electrons to form the new Pd–C bond. Transmetalation occurs with formally nucleophilic organic groups, which are transferred from boron to palladium .

Biochemical Pathways

Given its role in sm cross-coupling, it can be inferred that it plays a part in the pathways involving carbon–carbon bond formation .

Pharmacokinetics

Its boiling point is reported to be 2355±350 °C at 760 mmHg , which might influence its distribution and excretion.

Result of Action

It is used in the preparation of sulfonyl indoles and related bicyclic compounds as modulators of lxr for treatment and prevention of lxr-mediated diseases .

Action Environment

The success of sm cross-coupling, in which this compound is used, originates from a combination of exceptionally mild and functional group tolerant reaction conditions . This suggests that the compound’s action, efficacy, and stability could be influenced by the reaction conditions and the presence of other functional groups.

Synthesis routes and methods I

Procedure details

By proceeding in a similar manner to the procedure contained in J.Chem.Soc., 1956, page 771 but using 4-nitro-3,5-dimethylpyridine-N-oxide (23.06 g), phosphorous tribromide (111.47 g) in toluene (50 ml) there was prepared the title compound (8 g) as a yellow oil.

Synthesis routes and methods II

Procedure details

To a microwave tube was added 4-bromo-3,5-dimethylpyridine 1-oxide (2.00 g, 9.90 mmol), triphenylphosphine (3.12 g, 11.9 mmol) and toluene (10 mL). The tube was sealed and heated at 180° C. overnight. The reaction solution was diluted with ethyl acetate, and filtered. The filtrate was concentrated and purified by flash chromatography (10% to 40% ethyl acetate in hexanes) to afford the desired product as a yellow oil (700 mg, 38%). 1H NMR (400 MHz, CDCl3): δ 8.22 (s, 2H), 2.38 (s, 6H); LCMS calculated for C2H9BrN(M+H)+: m/z=186.0.